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Compound of Interest

Compound Name: Magnesium perchlorate

Cat. No.: B156115 Get Quote

Technical Support Center: Magnesium
Perchlorate
This technical support center provides guidance for researchers, scientists, and drug

development professionals on selecting and using the appropriate grade of magnesium
perchlorate for various laboratory applications.

Frequently Asked Questions (FAQs)
Q1: What are the primary applications of magnesium perchlorate in a laboratory setting?

A1: Magnesium perchlorate is predominantly used as a highly efficient drying agent

(desiccant) for gases and organic solvents due to its strong water-absorbing capabilities.[1][2]

[3] It is particularly useful in elemental analysis for drying gases before they enter the analyzer.

[2] Additionally, it can be employed as a catalyst in certain organic synthesis reactions, such as

the preparation of α-aminophosphonates and imines.[4][5]

Q2: What is the difference between the "anhydrous" and "hydrate" forms of magnesium
perchlorate?

A2: "Anhydrous" magnesium perchlorate contains very little to no water and is the most

effective form for drying applications.[1][6] "Hydrate" forms, such as magnesium perchlorate
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hexahydrate, already have water molecules incorporated into their crystal structure and are not

suitable for use as a desiccant.[6][7]

Q3: My magnesium perchlorate has turned from blue to pink. What does this indicate?

A3: Some grades of magnesium perchlorate are available with a cobalt chloride indicator.[8]

This indicator changes color from blue when the material is dry to pink as it absorbs moisture

and becomes exhausted.[8] A pink color signifies that the drying agent has reached its capacity

and needs to be replaced or regenerated.

Q4: Can I regenerate and reuse my magnesium perchlorate?

A4: While magnesium perchlorate can be reactivated, it is a hazardous process that must be

approached with extreme caution.[2][9] Heating the salt, especially in the presence of any

organic contaminants, can lead to a violent explosion.[10] It is crucial to follow a strict, tested

protocol for regeneration. For many applications, especially where organic materials may have

been in contact with the desiccant, regeneration is not recommended due to safety concerns.

Q5: Why is my drying column showing channeling or blockages?

A5: Channeling, where gas flows through specific paths instead of the entire desiccant bed,

can occur, reducing efficiency. This can be an issue with the flake form in wider tubes.[2] The

granular form packs more densely, which can mitigate channeling but may increase back-

pressure.[8] Blockages can occur if the desiccant becomes sticky upon absorbing large

amounts of moisture, though this is less of a problem with magnesium perchlorate compared

to other desiccants like phosphorus pentoxide.[2]
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Problem Possible Cause Solution

Decreased Drying Efficiency

The magnesium perchlorate is

saturated with water

(exhausted).

Replace the magnesium

perchlorate. If it contains an

indicator, it will have changed

color (e.g., blue to pink).[8]

The gas flow rate is too high

for the amount of desiccant.

Reduce the gas flow rate or

use a larger drying column.

The desiccant is channeling,

allowing gas to bypass the

bulk of the material.

Gently tap the column to

ensure even packing. For new

columns, consider using the

granular form for a more

densely packed bed.[8]

Discoloration (Not from

Indicator)

Contamination with organic

compounds or reactive gases.

Discard the magnesium

perchlorate immediately and

safely. Do not attempt to

regenerate it. Ensure the gas

stream is free of reactive

impurities.

Increased Back-Pressure in

Gas Line

The desiccant particles are too

fine or have broken down,

creating a blockage.

Use a grade with a larger

particle size (flakes instead of

granules) if appropriate for

your column diameter.[8]

Ensure the column is not over-

packed.

The desiccant has deliquesced

(absorbed enough water to

become a liquid).

The desiccant is completely

exhausted and must be

replaced. This indicates a

significant amount of moisture

in the system.
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Selecting the correct grade of magnesium perchlorate is critical for experimental success and

safety. The primary grades available are based on purity and physical form.

Quantitative Specifications
Grade Typical Purity

Water Content

(Anhydrous)
Particle Form

Common

Applications

ACS Reagent

Grade
≥98.0%[4]

≤8% (Loss on

drying)[5]

Granules,

Flakes,

Powder[5][8]

High-purity

drying agent for

analytical and

research

purposes.[1][11]

MAR Grade 99%+[12] Dried for analysis
Free-flowing

powder[12]

Elemental

analysis.[12]

Industrial Grade Varies Varies
Crystalline or

granular solid[13]

Industrial

manufacturing,

synthesis,

catalysts.[13]

Note: "Puriss. p.a." (purest for analysis) is another high-purity designation often equivalent to

ACS reagent grade.[4][14]

Physical Form Comparison
Form

Nominal Particle

Size
Advantages Disadvantages

Granules 0.7–1.2 mm[8]

Packs more densely,

providing a longer-

lasting trap.[8]

Higher cost, may

increase back-

pressure.[8]

Flakes 2–4 mm[8] Lower cost.[8]

Less dense packing,

may lead to

channeling.

Unsuitable for small

diameter traps

(<10mm).[8]
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Experimental Protocols
Protocol 1: Selecting the Appropriate Grade of
Magnesium Perchlorate
This protocol provides a logical workflow for choosing the best grade and form of magnesium
perchlorate for a gas drying application.
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Start: Define Application

Is the application for
quantitative analysis (e.g., elemental analysis)?

Select High Purity:
ACS Reagent or MAR Grade

Yes

Select Industrial Grade

No (General Purpose)

What is the inner diameter
of the drying tube?

Is diameter < 10mm?

Select Granular Form

Yes

Select Flake Form

No

Is visual indication of
exhaustion required?

Select grade with indicator

Yes

Select grade without indicator

No

End: Grade Selected

Click to download full resolution via product page

Caption: Decision tree for selecting magnesium perchlorate grade.
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Protocol 2: Safe Handling and Use in a Drying Tube
This workflow outlines the critical safety and handling steps when using magnesium
perchlorate as a drying agent.

Materials:

Anhydrous magnesium perchlorate (selected grade)

Drying tube or column

Glass wool or cotton plugs

Spatula

Personal Protective Equipment (PPE): safety goggles, lab coat, gloves[15][16]

Fume hood[16]

Procedure:

Work in a Fume Hood: Always handle solid magnesium perchlorate in a certified fume

hood to avoid inhalation of dust.[16][17]

Wear Appropriate PPE: Don safety goggles, a lab coat, and chemical-resistant gloves.[15]

[16]

Prepare the Drying Tube: Ensure the drying tube is clean and completely dry.

Insert Bottom Plug: Place a small plug of glass wool or cotton at the bottom outlet of the tube

to retain the desiccant.

Fill the Tube: Using a spatula, carefully fill the tube with magnesium perchlorate. Tap the

tube gently to ensure the desiccant is well-packed without large voids. Avoid creating fine

dust.

Insert Top Plug: Place another plug of glass wool or cotton at the top inlet to prevent the

desiccant from being carried out by the gas flow.
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Install the Tube: Install the packed tube in your experimental setup, ensuring all connections

are secure.

Storage: Keep the main container of magnesium perchlorate tightly closed and store it in a

cool, dry, well-ventilated area away from combustible materials, organic compounds, and

acids.[1]
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Start: Prepare for Use

1. Don PPE
(Goggles, Gloves, Lab Coat)

2. Work in Fume Hood

3. Prepare Clean, Dry Tube

4. Fill Tube with Mg(ClO4)2

5. Install in Apparatus

6. Monitor for Exhaustion
(e.g., color change)

7. Replace When Exhausted

8. Dispose of Spent Material Safely

End: Process Complete

Click to download full resolution via product page

Caption: Workflow for safe handling of magnesium perchlorate.
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Safety Information
DANGER: Magnesium perchlorate is a strong oxidizing agent.[3][15]

Fire and Explosion Hazard: May intensify fire; oxidizer.[15][17] It can form explosive mixtures

with combustible materials, organic compounds, or finely powdered metals.[1] Avoid contact

with acids.

Health Hazards: Causes serious skin and eye irritation.[15][17] May cause respiratory

irritation if dust is inhaled.[15][17]

Handling Precautions:

Keep away from heat, sparks, and open flames.[18]

Keep away from clothing and other combustible materials.[15]

Avoid generating dust.[16]

Use only in a well-ventilated area or fume hood.[16][18]

Spills: In case of a spill, avoid dust formation.[16] Keep combustibles away. Carefully clean

up the material using wipes and dispose of it in a designated waste container.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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